Cas no 161720-05-4 (2(5H)-Furanone, 4-hydroxy-5-(1-methylethyl)-)

• Product name: 2(5H)-Furanone, 4-hydroxy-5-(1-methylethyl)-
• CAS No: 161720-05-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 1341678
• PubChem ID: 54711387

2(5H)-Furanone, 4-hydroxy-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 4-hydroxy-5-(1-methylethyl)-
• 3-hydroxy-2-propan-2-yl-2H-furan-5-one
• 4-Hydroxy-5-(propan-2-yl)furan-2(5H)-one
• SCHEMBL19140901
• 161720-05-4
• DTXSID60716155

• Inchi： InChI=1S/C7H10O3/c1-4(2)7-5(8)3-6(9)10-7/h3-4,7-8H,1-2H3
• InChI Key： JPYHMBSVDPPIFY-UHFFFAOYSA-N
• SMILES： CC(C)C1C(=CC(=O)O1)O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 46.53